1-((2-(2-(3-Methylbenzamido)acetyl)hydrazono)methyl)naphthalen-2-yl 4-ethoxybenzoate

• CAS No.: 765912-90-1
• Molecular Formula: C30H27N3O5
• Molecular Weight: 509.6 g/mol
• IUPAC Name: [1-[(E)-[[2-[(3-methylbenzoyl)amino]acetyl]hydrazinylidene]methyl]naphthalen-2-yl] 4-ethoxybenzoate
• InChI: InChI=1S/C30H27N3O5/c1-3-37-24-14-11-22(12-15-24)30(36)38-27-16-13-21-8-4-5-10-25(21)26(27)18-32-33-28(34)19-31-29(35)23-9-6-7-20(2)17-23/h4-18H,3,19H2,1-2H3,(H,31,35)(H,33,34)/b32-18+
• InChI Key: QLQRWPUYAJWMSG-KCSSXMTESA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C(=O)OC2=C(C3=CC=CC=C3C=C2)/C=N/NC(=O)CNC(=O)C4=CC=CC(=C4)C
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)OC2=C(C3=CC=CC=C3C=C2)C=NNC(=O)CNC(=O)C4=CC=CC(=C4)C

Description

1-(2-(((3-METHYLBENZOYL)AMINO)AC)CARBOHYDRAZONOYL)-2-NAPHTHYL 4-ETHOXYBENZOATE is a complex organic compound with a molecular formula of C26H24BrN3O5 and a molecular weight of 538.402 . This compound is part of a collection of rare and unique chemicals used primarily in early discovery research .

Chemical Reactions Analysis

1-(2-(((3-METHYLBENZOYL)AMINO)AC)CARBOHYDRAZONOYL)-2-NAPHTHYL 4-ETHOXYBENZOATE undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, cyanide ions).

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

1-(2-(((3-METHYLBENZOYL)AMINO)AC)CARBOHYDRAZONOYL)-2-NAPHTHYL 4-ETHOXYBENZOATE is used in various scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a reference compound in analytical chemistry.

Biology: It is used in biochemical assays to study enzyme activity and protein interactions.

Medicine: It is used in drug discovery and development to identify potential therapeutic agents.

Industry: It is used in the development of new materials and chemical processes.

Comparison with Similar Compounds

1-(2-(((3-METHYLBENZOYL)AMINO)AC)CARBOHYDRAZONOYL)-2-NAPHTHYL 4-ETHOXYBENZOATE can be compared with other similar compounds, such as:

• 2-MEO-4-(2-(((3-METHYLBENZOYL)AMINO)AC)CARBOHYDRAZONOYL)PHENYL 4-ETHOXYBENZOATE
• 4-BR-2-(2-(((3-METHYLBENZOYL)AMINO)AC)CARBOHYDRAZONOYL)PHENYL 4-METHOXYBENZOATE

These compounds share similar structural features but differ in their specific substituents, which can influence their chemical properties and biological activities. The uniqueness of 1-(2-(((3-METHYLBENZOYL)AMINO)AC)CARBOHYDRAZONOYL)-2-NAPHTHYL 4-ETHOXYBENZOATE lies in its specific combination of functional groups, which may confer distinct reactivity and applications .